Cas no 325832-84-6 (5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one)

• Product Name: 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one
• CAS No: 325832-84-6
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• MDL: MFCD02699236
• CID: 3078494
• PubChem ID: 135415423
• Update Time: 2025-06-11

5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one
• 5-Amino-4-(benzo[d]thiazol-2-yl)-1-(4-methoxyphenyl)-1,2-dihydro-3h-pyrrol-3-one
• MFCD02699236
• CCG-115633
• MLS002636999
• CS-0302833
• Z55544730
• HMS2494O23
• AB00413593-08
• 4-(1,3-benzothiazol-2-yl)-5-imino-1-(4-methoxyphenyl)-2H-pyrrol-3-ol
• AKOS000121978
• NCGC00037725-02
• 325832-84-6
• ZINC00132155
• 5-amino-4-(1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one
• CHEMBL1301360
• EN300-02663

• MDL： MFCD02699236
• Inchi： 1S/C18H15N3O2S/c1-23-12-8-6-11(7-9-12)21-10-14(22)16(17(21)19)18-20-13-4-2-3-5-15(13)24-18/h2-9,19,22H,10H2,1H3
• InChI Key： PORHHFXNOLXKSR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=C(CN(C2C=CC(=CC=2)OC)C1=N)O

Computed Properties

• Exact Mass: 337.08849790Da
• Monoisotopic Mass: 337.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one

Introduction to 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one (CAS No. 325832-84-6)

5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 325832-84-6, belongs to a class of molecules that exhibit promising properties in the context of drug discovery and development. The presence of multiple pharmacophoric moieties, including an amino group, a benzothiazole ring system, and a dihydro-pyrrolone scaffold, makes this compound a versatile candidate for further investigation.

The benzothiazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-HIV properties. The structural framework of 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one incorporates this motif, suggesting that it may inherit some of these beneficial characteristics. Additionally, the 4-methoxy phenyl group introduces further complexity and potential for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological receptors. The dihydro-pyrrolone ring in this molecule is known to enhance solubility and bioavailability, which are critical factors in drug design. The combination of these structural elements suggests that 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one could exhibit a range of pharmacological effects.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The preparation of 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic methodologies have improved the efficiency and yield of such processes, allowing for scalable production. The use of catalytic systems has further streamlined these reactions, reducing waste and energy consumption.

The biological evaluation of 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one has been the focus of several recent studies. Researchers have employed various in vitro assays to assess its potential activity against disease-causing pathogens and cellular targets. Preliminary findings indicate that this compound may possess inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and infectious diseases. These results are particularly exciting given the increasing prevalence of drug-resistant pathogens worldwide.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from or inspired by compounds found in nature. The structural features of 5-Amino-4-benzothiazol-2-yl-1-(4-methoxy-phenyl)-1,2-dihydro-pyrrol-3-one bear resemblance to molecules isolated from plants and microorganisms, which have historically served as rich sources of bioactive compounds. This connection between natural products and synthetic chemistry highlights the importance of interdisciplinary approaches in developing new therapeutic agents.

Advances in biotechnology have also facilitated the exploration of novel drug targets and mechanisms of action. High-throughput screening (HTS) techniques allow for the rapid testing of large libraries of compounds against numerous biological assays. This approach has been instrumental in identifying lead candidates for further optimization. The integration of HTS with structure-based drug design has accelerated the process from discovery to clinical development.

The pharmacokinetic properties of 5-Amino-4-benzothiazol-2-ylyl-l-(4-methoxy-phényl)-l,2-dihydro-pyrrol-l'-3-one are another critical consideration in its potential as a therapeutic agent. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) must be carefully evaluated to ensure safety and efficacy. Computational models have been developed to predict these properties based on molecular structure, providing valuable insights into how modifications might improve overall pharmacokinetics.

Collaborative efforts between academia and industry have played a pivotal role in advancing pharmaceutical research. Public-private partnerships often lead to the sharing of resources and expertise, which accelerates the translation of laboratory discoveries into market-ready drugs. The development pipeline for 5-Amino-l-(4-methoxy-phényl)-l,l-dihydro-pyrrolyl-l'-3-one derivatives exemplifies this trend toward collaborative innovation.

The ethical considerations surrounding drug development are also essential to address. Ensuring equitable access to new treatments while minimizing environmental impact are key priorities for modern pharmaceutical research. Sustainable synthetic methods and green chemistry principles are being increasingly adopted to reduce the ecological footprint of drug production.

In conclusion,5-Amino-l-(4-methoxy-phényl)-l,l-dihydro-pyrrolyl-l'-3-one (CAS No 32583284) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities . Its synthesis ,biological evaluation ,and pharmacokinetic assessment continue to be areas of active investigation . As our understanding advances ,this compound may contribute significantly to addressing unmet medical needs .